Cas no 858767-21-2 (3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate)

• Product Name: 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate
• CAS No: 858767-21-2
• MF: C₂₄H₁₆O₈
• MW: 432.379047393799
• CID: 5421031
• Update Time: 2025-07-14

3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl benzo[d][1,3]dioxole-5-carboxylate
• 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate

• Inchi： 1S/C24H16O8/c1-27-15-3-5-16(6-4-15)31-22-12-28-20-11-17(7-8-18(20)23(22)25)32-24(26)14-2-9-19-21(10-14)30-13-29-19/h2-12H,13H2,1H3
• InChI Key： ZGSANAXAKYDFFK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(OC3=CC=C4C(=C3)OC=C(OC3=CC=C(OC)C=C3)C4=O)=O)C=C2OC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate

Introduction to 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate (CAS No. 858767-21-2)

The compound 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate, identified by its CAS number 858767-21-2, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in therapeutic research and drug development. The combination of a chromene core with a benzodioxole moiety introduces a rich chemical space for modulating biological pathways, making it a subject of considerable interest among researchers.

In recent years, the exploration of heterocyclic compounds has been instrumental in the discovery of novel pharmacophores. The structural motif of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate incorporates elements that are known to interact favorably with biological targets. Specifically, the chromene ring system is well-documented for its role in various pharmacological activities, including anti-inflammatory and antioxidant properties. Meanwhile, the benzodioxole group is recognized for its involvement in modulating neurotransmitter systems, which has implications for treating neurological disorders.

The presence of the 4-methoxyphenoxy substituent further enhances the compound's potential by introducing hydrophobicity and electronic modulation. This feature can influence both the solubility and binding affinity of the molecule to its target receptors. Such structural attributes are critical in designing molecules that exhibit high selectivity and efficacy. The carboxylate group at the 5-position of the benzodioxole ring adds another layer of functionality, enabling potential interactions with various biological enzymes and receptors.

Recent studies have highlighted the importance of chromene-benzodioxole hybrids in medicinal chemistry due to their dual functionality and structural diversity. These compounds have shown promise in preclinical models as inhibitors of key enzymes involved in metabolic disorders and cancer pathways. For instance, derivatives of this class have been investigated for their ability to inhibit tyrosine kinases, which are aberrantly activated in many cancers. The specific arrangement of rings and substituents in 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate may confer unique properties that could be exploited for therapeutic purposes.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include condensation reactions to form the chromene core, followed by functionalization at specific positions to introduce the benzodioxole moiety and other substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity. These synthetic strategies are crucial for producing compounds that meet pharmaceutical standards.

In terms of pharmacological evaluation, 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate has been tested in various in vitro assays to assess its biological activity. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes relevant to inflammation and oxidative stress. These findings align with the known properties of chromene derivatives and open up avenues for further investigation into its potential as an anti-inflammatory agent. Additionally, its interaction with cellular receptors has been explored, revealing promising binding affinities that could be leveraged for drug design.

The compound's physicochemical properties, such as solubility and stability, are also critical factors in determining its suitability for pharmaceutical applications. The presence of polar functional groups like the carboxylate and methoxy groups enhances water solubility, which is essential for oral or injectable formulations. Furthermore, stability studies under various conditions (e.g., pH, temperature) provide insights into its shelf life and storage requirements. These parameters are integral to ensuring that the compound remains effective throughout its intended use period.

Future research directions may focus on optimizing the structure of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate to enhance its pharmacological profile. This could involve modifying substituent positions or introducing additional functional groups to improve potency or selectivity. Computational modeling techniques can play a significant role in predicting how structural changes will affect biological activity, thereby accelerating the drug discovery process.

Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into tangible therapeutic benefits. By combining expertise in organic synthesis with knowledge of biological systems, researchers can develop molecules that address unmet medical needs effectively. The case of 3-(4-methoxyphenoxy)-4-oxo-4H-chromen-7-yl 2H-1,3-benzodioxole-5-carboxylate underscores the importance of interdisciplinary approaches in modern drug discovery.

In conclusion,3-(4-methoxyphenoxy)-4-oxygeno-octahydrochromen]-7]-ylo]-[dihydrobenzofuran]-5]carboxylic acid (CAS No.: 858767_21_2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features offer potential therapeutic benefits across multiple disease areas, particularly those involving inflammatory responses or neurotransmitter dysregulation."